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Compound of Interest

Compound Name: Tetrahydro-4H-pyran-4-one

Cat. No.: B121814

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydro-4H-pyran-4-one, a heterocyclic organic compound, is a colorless to light yellow
liquid recognized for its utility as a versatile building block in organic synthesis.[1] Its unique six-
membered ring structure containing an oxygen atom and a ketone functional group makes it a
valuable intermediate in the synthesis of more complex molecules, particularly in the
pharmaceutical and agrochemical industries.[2][3] This technical guide provides a
comprehensive overview of the key physical properties of Tetrahydro-4H-pyran-4-one,
outlines detailed experimental protocols for their determination, and presents a logical workflow
for these characterizations.

Core Physical Properties

The physical characteristics of a compound are critical for its handling, application, and
integration into synthetic pathways. The following table summarizes the key physical properties
of Tetrahydro-4H-pyran-4-one.
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Property Value Units
Molecular Formula CsHsO2

Molecular Weight 100.12 g/mol [4]
Appearance Colorless to light yellow liquid

Boiling Point 166 - 166.5 °C
Density 1.084 (at 25 °C) g/mL
Refractive Index 1.452 (at 20 °C)

Flash Point 55 °C
Solubility Miscible in water

Vapor Pressure

1.69

mmHg (at 25°C)

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. The

following sections detail the standard methodologies for measuring the key physical

parameters of a liquid compound like Tetrahydro-4H-pyran-4-one.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus:

Heating mantle or oil bath

Round-bottom flask

Condenser

Thermometer
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» Boiling chips

Procedure:

Place a small volume of Tetrahydro-4H-pyran-4-one into the round-bottom flask and add a
few boiling chips to ensure smooth boiling.

o Set up a distillation apparatus with the flask connected to a condenser.

 Insert a thermometer into the neck of the flask, ensuring the bulb is positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.

e Begin heating the flask gently.

e Record the temperature at which the liquid boils and a steady stream of condensate is
observed in the condenser. This temperature is the boiling point.

Determination of Density

Density is the mass of a substance per unit volume.

Apparatus:

e Pycnometer (specific gravity bottle) of a known volume

e Analytical balance

Procedure:

e Thoroughly clean and dry the pycnometer and determine its mass.

« Fill the pycnometer with Tetrahydro-4H-pyran-4-one, ensuring no air bubbles are trapped.
o Place the stopper and wipe any excess liquid from the outside.

» Weigh the filled pycnometer.

e The mass of the liquid is the difference between the mass of the filled and empty
pycnometer.
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o Calculate the density by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Refractive Index

The refractive index measures how much the path of light is bent, or refracted, when entering a
substance.

Apparatus:

e Abbe refractometer

o Constant temperature water bath

Procedure:

o Calibrate the Abbe refractometer using a standard liquid with a known refractive index.
e Ensure the prism of the refractometer is clean and dry.

o Apply a few drops of Tetrahydro-4H-pyran-4-one to the surface of the prism.

o Close the prism and allow the sample to reach the desired temperature, typically 20°C, by
circulating water from the constant temperature bath.

o Adjust the refractometer until the dividing line between the light and dark fields is sharp and
centered in the crosshairs.

Read the refractive index value from the scale.

Determination of Solubility

Solubility is the ability of a substance to dissolve in a solvent.
Apparatus:
e Test tubes

e \ortex mixer
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o Graduated pipettes

Procedure (Qualitative):

To a test tube, add a small, measured amount of Tetrahydro-4H-pyran-4-one (e.g., 0.1 mL).

Add a small, measured volume of the solvent to be tested (e.g., 1 mL of water).

Agitate the mixture vigorously using a vortex mixer for a set period.

Visually inspect the solution for any signs of undissolved liquid (e.g., cloudiness, separate
layers). If the solution is clear, the substance is considered soluble.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical sequence of experiments for characterizing the
physical properties of a liquid chemical sample like Tetrahydro-4H-pyran-4-one.

Physical Property Characterization Workflow

Obtain Sample:

Tetrahydro-4H-pyran-4-one

Visual Inspection:
Appearance (Color, Clarity)

Boiling Point Determination Density Measurement Refractive Index Measurement Solubility Test

Compile Data and Report
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Caption: Experimental workflow for determining the physical properties of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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